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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fusaricidin B is a cyclic lipodepsipeptide antibiotic produced by Bacillus polymyxa with

significant antifungal and antibacterial activity.[1] Its complex structure, comprising a

hexadepsipeptide ring and a 15-guanidino-3-hydroxypentadecanoic acid (GHPD) fatty acid

side chain, necessitates advanced analytical techniques for complete characterization.[1][2]

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive method that

provides detailed information about the molecular structure, including the sequence of amino

acids, their stereochemistry, and the conformation of the peptide backbone. This application

note provides a detailed protocol for the structure elucidation of Fusaricidin B using a suite of

NMR experiments.

Overall Workflow for Structure Elucidation
The process of elucidating the structure of Fusaricidin B involves several key stages, from the

isolation of the compound to the final determination of its chemical structure using various NMR

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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